Cas no 122929-23-1 (Cytidine,2',3'-dideoxy-2'-fluoro- (9CI))
122929-23-1 structure
Product Name:Cytidine,2',3'-dideoxy-2'-fluoro- (9CI)
CAS No:122929-23-1
MF:C9H12FN3O3
MW:229.208285331726
CID:140623
PubChem ID:451614
Update Time:2025-04-19
Cytidine,2',3'-dideoxy-2'-fluoro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cytidine,2',3'-dideoxy-2'-fluoro- (9CI)
- 4-amino-1-[(2R,3R,5S)-3-fluoro-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
- 1-(2,3-Dideoxy-2-fluoro-.beta.-D-erythropentofuranosyl)cytosine
- 1-(2,3-Dideoxy-2-fluoro-beta-D-erythropentofuranosyl)cytosine
- 2'-FddC
- NSC628495
- 4-amino-1-[(2R,3R,5S)-3-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
- DTXSID30153790
- 122929-23-1
- SCHEMBL1738339
- Cytidine, 2',3'-dideoxy-2'-fluoro-
- NSC 628495
- 2'-fluoro dideoxy cytidine
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- Inchi: 1S/C9H12FN3O3/c10-6-3-5(4-14)16-8(6)13-2-1-7(11)12-9(13)15/h1-2,5-6,8,14H,3-4H2,(H2,11,12,15)/t5-,6+,8+/m0/s1
- InChI Key: LTDCCBLBAQXNKP-SHYZEUOFSA-N
- SMILES: F[C@@H]1C[C@@H](CO)O[C@H]1N1C(N=C(C=C1)N)=O
Computed Properties
- Exact Mass: 229.086
- Monoisotopic Mass: 229.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.9
- Topological Polar Surface Area: 88.2Ų
Experimental Properties
- Density: 1.67
- Boiling Point: 418°C at 760 mmHg
- Flash Point: 206.6°C
- Refractive Index: 1.665
Cytidine,2',3'-dideoxy-2'-fluoro- (9CI) Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
122929-23-1 (Cytidine,2',3'-dideoxy-2'-fluoro- (9CI)) Related Products
- 119555-47-4(2(1H)-Pyrimidinone,4-amino-1-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-)
- 105281-07-0(2(1H)-Pyrimidinone,4-amino-1-(2,5-dideoxy-2-fluoro-b-D-arabinofuranosyl)-)
- 122111-05-1(1’-Epi Gemcitabine Hydrochloride)
- 56632-83-8(2'-Fluoro-2'-deoxy-arabinofuranosyl-cytidine)
- 122111-03-9(Gemcitabine hydrochloride)
- 10212-20-1(2'-Deoxy-2'-fluorocytidine)
- 128496-20-8(2(1H)-Pyrimidinone,4-amino-1-(2,3-dideoxy-2,3-difluoro-b-D-arabinofuranosyl)-)
- 103882-85-5(3’-Epi Gemcitabine)
- 95058-81-4(Gemcitabine)
- 103882-84-4(2’,2’-Difluoro-2’-deoxycytidine)
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